![molecular formula C9H15NO4 B3375951 3-Hydroxy-2-[(2-methylcyclopropyl)formamido]butanoic acid CAS No. 1161713-40-1](/img/structure/B3375951.png)
3-Hydroxy-2-[(2-methylcyclopropyl)formamido]butanoic acid
Overview
Description
“3-Hydroxy-2-[(2-methylcyclopropyl)formamido]butanoic acid” is a chemical compound with the CAS Number: 1161713-40-1 . It is also known as N-[(2-methylcyclopropyl)carbonyl]threonine . The molecular weight of this compound is 201.22 . It is a powder at room temperature .
Molecular Structure Analysis
The molecular formula of “3-Hydroxy-2-[(2-methylcyclopropyl)formamido]butanoic acid” is C9H15NO4 . The InChI Code of the compound is 1S/C9H15NO4/c1-4-3-6(4)8(12)10-7(5(2)11)9(13)14/h4-7,11H,3H2,1-2H3,(H,10,12)(H,13,14) .Physical And Chemical Properties Analysis
“3-Hydroxy-2-[(2-methylcyclopropyl)formamido]butanoic acid” is a powder at room temperature .Scientific Research Applications
Pharmaceutical Applications
3-Hydroxy acids, including 3-Hydroxy-2-[(2-methylcyclopropyl)formamido]butanoic acid, are important building blocks and intermediates in the pharmaceutical industry . They have been recognized for their application in medicinal chemistry as anti-inflammatory agents .
Drug Discovery Programs
As close isosteres of salicylic acid, 2-aryl-3-hydroxy acids, which include 3-Hydroxy-2-[(2-methylcyclopropyl)formamido]butanoic acid, have attracted considerable attention in drug discovery programs .
Organic Synthesis
In organic synthesis, 3-hydroxy acids are key intermediates in the assembly of functionalized derivatives of carboxylic acids bearing heteroatoms in the β position .
Cosmetics and Dermatology
3-Hydroxy acids have also been exploited as vital components in antiaging applications in cosmetics and dermatology .
Plastic Industry
The simplest member of this compound class, 3-hydroxy propionic acid, has been used as a precursor to highly promising biodegradable polymers with downstream application in the plastic industry as a nontoxic replacement for polyester .
Chemical Synthesis
3-Hydroxy-2-[(2-methylcyclopropyl)formamido]butanoic acid can be used in chemical synthesis as it is a versatile compound with a unique structure .
Safety and Hazards
properties
IUPAC Name |
3-hydroxy-2-[(2-methylcyclopropanecarbonyl)amino]butanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO4/c1-4-3-6(4)8(12)10-7(5(2)11)9(13)14/h4-7,11H,3H2,1-2H3,(H,10,12)(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHBATMQVLULPAP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC1C(=O)NC(C(C)O)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-2-[(2-methylcyclopropyl)formamido]butanoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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